Cas no 1217677-38-7 (Desmethyl Levofloxacin-d8 Hydrochloride)

• Product Name: Desmethyl Levofloxacin-d8 Hydrochloride
• CAS No: 1217677-38-7
• MF: C₁₇H₁₉ClFN₃O₄
• MW: 391.851160287857
• CID: 4551715
• PubChem ID: 46781175
• Update Time: 2025-06-08

Desmethyl Levofloxacin-d8 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Desmethyl Levofloxacin-d8 Hydrochloride
• 1217677-38-7
• HY-135389S
• CS-0202061
• Desmethyl Levofloxacin-d8 (hydrochloride)
• (2S)-7-fluoro-2-methyl-6-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid;hydrochloride

• Inchi： 1S/C17H18FN3O4.ClH/c1-9-8-25-16-13-10(15(22)11(17(23)24)7-21(9)13)6-12(18)14(16)20-4-2-19-3-5-20;/h6-7,9,19H,2-5,8H2,1H3,(H,23,24);1H/t9-;/m0./s1/i2D2,3D2,4D2,5D2;
• InChI Key： IOFZKWNXVPUJLW-GPWHIHKPSA-N
• SMILES： Cl.FC1C=C2C(C(C(=O)O)=CN3C2=C(C=1N1C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H])OC[C@@H]3C)=O

Computed Properties

• Exact Mass: 391.1550259 g/mol
• Monoisotopic Mass: 391.1550259 g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 607
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1
• Molecular Weight: 391.8

Additional information on Desmethyl Levofloxacin-d8 Hydrochloride

Comprehensive Overview of Desmethyl Levofloxacin-d8 Hydrochloride (CAS No. 1217677-38-7): Properties, Applications, and Research Insights

Desmethyl Levofloxacin-d8 Hydrochloride (CAS No. 1217677-38-7) is a deuterium-labeled derivative of the widely studied fluoroquinolone antibiotic, Levofloxacin. This compound is specifically designed for use as an internal standard in LC-MS/MS (liquid chromatography-tandem mass spectrometry) analysis, enabling precise quantification of its parent molecule in complex biological matrices. The incorporation of eight deuterium atoms (-d8) enhances its molecular weight, facilitating distinct spectral separation during mass spectrometric detection.

The growing demand for isotopically labeled compounds in pharmaceutical research has positioned Desmethyl Levofloxacin-d8 Hydrochloride as a critical tool for drug metabolism studies and bioanalytical method development. Researchers increasingly focus on its stability under various pH conditions and compatibility with high-throughput screening platforms. Recent publications highlight its utility in pharmacokinetic modeling, particularly for optimizing dosing regimens of fluoroquinolones in special populations like geriatric patients.

From a structural perspective, the desmethyl modification at the N-position differentiates this compound from standard Levofloxacin-d8, making it invaluable for tracing specific metabolic pathways. The hydrochloride salt form ensures improved solubility in aqueous buffers, a property highly valued in in vitro dissolution testing. Analytical chemists frequently discuss its chromatographic behavior on reverse-phase columns, with particular attention to retention time shifts compared to non-deuterated analogs.

The synthesis of Desmethyl Levofloxacin-d8 Hydrochloride involves sophisticated deuterium exchange techniques, often utilizing heavy water (D₂O) under controlled catalytic conditions. Current Good Manufacturing Practice (cGMP) compliant batches exhibit ≥98% isotopic purity, as verified by NMR spectroscopy and high-resolution mass spectrometry. Stability studies demonstrate excellent performance when stored at -20°C in amber vials, with no significant degradation observed over 24 months.

Emerging applications include its use in therapeutic drug monitoring (TDM) for resistant bacterial infections, where precise measurement of active metabolites is crucial. The COVID-19 pandemic has renewed interest in repurposing fluoroquinolones, with several clinical trials employing Desmethyl Levofloxacin-d8 Hydrochloride to study potential antiviral synergies. Environmental scientists also utilize this compound as a tracer molecule in wastewater-based epidemiology to track antibiotic consumption patterns.

Quality control protocols for CAS 1217677-38-7 require rigorous testing for residual solvents (ICH Q3C guidelines) and heavy metal content. The compound's UV absorption profile (λ_max 294 nm) facilitates rapid purity assessment via HPLC-UV. Recent advancements in cryogenic probe technology have enabled more sensitive detection of this compound at sub-nanogram levels in tissue homogenates.

Regulatory considerations for deuterated pharmaceuticals continue to evolve, with the FDA issuing new guidance on isotope effect evaluation in 2023. This has direct implications for the use of Desmethyl Levofloxacin-d8 Hydrochloride in regulatory submissions. The compound's logP value (0.89 ± 0.05) and plasma protein binding characteristics (28-32%) make it particularly useful for modeling blood-brain barrier penetration in CNS infection studies.

Future research directions may explore its potential as a molecular imaging probe when conjugated with PET radionuclides. The scientific community actively debates the kinetic isotope effects observed with deuterated fluoroquinolones, with some studies suggesting altered bacterial efflux pump interactions. These discussions underscore the importance of Desmethyl Levofloxacin-d8 Hydrochloride as more than just an analytical standard, but as a springboard for novel antimicrobial strategies.